Allyl N-hexyl sulfide

• CAS RN: 18365-70-3
• Molecular Formula: C9H18S
• Molecular Weight: 158.31 g/mol
• IUPAC Name: 1-prop-2-enylsulfanylhexane
• InChI: InChI=1S/C9H18S/c1-3-5-6-7-9-10-8-4-2/h4H,2-3,5-9H2,1H3
• InChI Key: YNKIZMIPTRRCJC-UHFFFAOYSA-N
• SMILES: CCCCCCSCC=C

Description

Allyl N-hexyl sulfide (ANHS) is a sulfurous compound that is found in garlic and other Allium species. It is known for its pungent odor and is responsible for the characteristic aroma of garlic. ANHS has been the subject of extensive scientific research due to its potential health benefits.

Mechanism Of Action

Allyl N-hexyl sulfide exerts its biological effects through various mechanisms. It has been shown to increase the activity of antioxidant enzymes, which protect cells from oxidative damage. Allyl N-hexyl sulfide also inhibits the production of pro-inflammatory cytokines, which are involved in the development of chronic inflammation. Allyl N-hexyl sulfide has been found to induce apoptosis, or programmed cell death, in cancer cells. Furthermore, Allyl N-hexyl sulfide has been shown to increase the production of nitric oxide, which promotes vasodilation and improves blood flow.

Biochemical And Physiological Effects

Allyl N-hexyl sulfide has been found to have a variety of biochemical and physiological effects. It has been shown to reduce oxidative stress, which is involved in the development of many chronic diseases. Allyl N-hexyl sulfide has also been found to reduce inflammation, which is a major contributor to the development of cardiovascular disease, diabetes, and cancer. Additionally, Allyl N-hexyl sulfide has been found to have a positive effect on brain function by improving memory and cognitive performance.

Advantages And Limitations For Lab Experiments

Allyl N-hexyl sulfide has several advantages for lab experiments. It is readily available and relatively inexpensive. Allyl N-hexyl sulfide is also stable and can be stored for long periods without degradation. However, Allyl N-hexyl sulfide has some limitations for lab experiments. It has a strong odor, which can be unpleasant and may interfere with other experiments. Allyl N-hexyl sulfide is also reactive and can form unwanted byproducts if not handled properly.

Future Directions

There are several future directions for research on Allyl N-hexyl sulfide. One area of interest is the development of Allyl N-hexyl sulfide-based therapies for the treatment of chronic diseases such as cancer and cardiovascular disease. Another area of interest is the investigation of Allyl N-hexyl sulfide's potential as a natural food preservative. Additionally, further research is needed to fully understand the mechanism of action of Allyl N-hexyl sulfide and its effects on various biological pathways.
Conclusion
In conclusion, Allyl N-hexyl sulfide is a sulfurous compound found in garlic and other Allium species. It has been the subject of extensive scientific research due to its potential health benefits. Allyl N-hexyl sulfide has been shown to have antioxidant, anti-inflammatory, and anticancer properties. It has also been found to have a positive effect on cardiovascular health and brain function. Allyl N-hexyl sulfide has several advantages for lab experiments, but also has some limitations. Further research is needed to fully understand the potential of Allyl N-hexyl sulfide for the treatment of chronic diseases and as a natural food preservative.

Synthesis Methods

Allyl N-hexyl sulfide can be synthesized by the reaction of allyl chloride with hexyl mercaptan in the presence of a base. The reaction yields Allyl N-hexyl sulfide and sodium chloride as a byproduct. The purity of the synthesized Allyl N-hexyl sulfide can be improved by using a purification process such as distillation or chromatography.

Scientific Research Applications

Allyl N-hexyl sulfide has been the subject of extensive scientific research due to its potential health benefits. It has been shown to have antioxidant, anti-inflammatory, and anticancer properties. Allyl N-hexyl sulfide has also been found to have a positive effect on cardiovascular health by reducing blood pressure and cholesterol levels. Additionally, Allyl N-hexyl sulfide has been shown to have a positive effect on brain function by improving memory and cognitive performance.